Cas no 2229208-00-6 (3-(2-bromoethyl)-1H-1,2,4-triazole)

• Product Name: 3-(2-bromoethyl)-1H-1,2,4-triazole
• CAS No: 2229208-00-6
• MF: C₄H₆BrN₃
• MW: 176.014539241791
• CID: 6009924
• PubChem ID: 156538517
• Update Time: 2025-05-21

3-(2-bromoethyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromoethyl)-1H-1,2,4-triazole
• EN300-1925896
• 2229208-00-6
• SCHEMBL23579122

• Inchi： 1S/C4H6BrN3/c5-2-1-4-6-3-7-8-4/h3H,1-2H2,(H,6,7,8)
• InChI Key： ADNPIQZLHNATEL-UHFFFAOYSA-N
• SMILES： BrCCC1=NC=NN1

Computed Properties

• Exact Mass: 174.97451g/mol
• Monoisotopic Mass: 174.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 68.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 41.6Ų

Additional information on 3-(2-bromoethyl)-1H-1,2,4-triazole

3-(2-Bromoethyl)-1H-1,2,4-Triazole: A Comprehensive Overview

3-(2-Bromoethyl)-1H-1,2,4-Triazole, also known by its CAS number 2229208-00-6, is a versatile compound that has garnered significant attention in various fields of chemistry and materials science. This compound is a derivative of the 1,2,4-triazole heterocyclic ring system, which is known for its unique electronic properties and wide range of applications. The presence of the bromoethyl group at the third position of the triazole ring introduces additional functionality, making this compound particularly interesting for researchers and industry professionals alike.

The molecular structure of 3-(2-Bromoethyl)-1H-1,2,4-Triazole consists of a triazole ring with three nitrogen atoms at positions 1, 2, and 4. The substituent at position 3 is a bromoethyl group (-CH₂CH₂Br), which adds both electronic and steric effects to the molecule. This substitution pattern influences the compound's reactivity, solubility, and stability, making it suitable for various chemical transformations and applications.

Recent studies have highlighted the potential of 3-(2-Bromoethyl)-1H-1,2,4-Triazole in the field of drug discovery. Its triazole core is a common structural motif in many bioactive compounds due to its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. The bromoethyl group further enhances the compound's pharmacokinetic properties by improving its lipophilicity and permeability across biological membranes.

In addition to its role in pharmaceuticals, this compound has found applications in materials science as well. The triazole ring's ability to coordinate with metal ions makes it a valuable ligand in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. These materials are highly sought after for their potential use in gas storage, catalysis, and sensing technologies.

The synthesis of 3-(2-Bromoethyl)-1H-1,2,4-Triazole typically involves a multi-step process that begins with the preparation of the parent triazole ring system. Various methods have been reported in the literature for this purpose, including condensation reactions between ammonia derivatives and carbon sources such as glycerol or urea. The introduction of the bromoethyl group is often achieved through alkylation reactions using appropriate alkylating agents.

One area where recent research has focused extensively is on optimizing the synthesis of this compound to improve yield and reduce environmental impact. For instance, green chemistry approaches such as using microwave-assisted synthesis or employing eco-friendly solvents have been explored to make the production process more sustainable.

The physical properties of 3-(2-Bromoethyl)-1H-1,2,4-Triazole include a melting point around 95°C and a boiling point above 300°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethanol makes it suitable for various chemical reactions that require good solubility for efficient mixing and reaction kinetics.

In terms of stability, this compound exhibits good thermal stability up to moderate temperatures but can undergo decomposition under harsh conditions such as prolonged exposure to high heat or strong acids/bases. Proper handling and storage procedures are essential to maintain its integrity and ensure safe use in laboratory settings.

The application of CAS No 2229208-00-6 extends beyond traditional chemical synthesis into emerging areas such as nanotechnology and biomedical engineering. For example, researchers have explored its use as a building block for constructing nanostructured materials with tailored properties for specific applications.

In conclusion,3-(2-Bromoethyl)-1H-1,2,4-Triazole, with its unique chemical structure and versatile functional groups,is a compound that continues to find new applications across diverse scientific disciplines.As research progresses,new insights into its properties will undoubtedly lead to innovative uses that further enhance its value in both academic research and industrial applications.